Cas no 100064-06-0 (Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate)

• Product name: Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate
• CAS No: 100064-06-0
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 4558463

Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate
• ethyl 2-[2-(4-methoxyphenyl)-4-oxochromen-3-yl]oxyacetate
• ethyl {[2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl]oxy}acetate
• MLS000546675
• Oprea1_534318
• HMS2336J15
• SMR000113792
• Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate

• Inchi： 1S/C20H18O6/c1-3-24-17(21)12-25-20-18(22)15-6-4-5-7-16(15)26-19(20)13-8-10-14(23-2)11-9-13/h4-11H,3,12H2,1-2H3
• InChI Key： FVBSAHWAWBVFHF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC(=CC=1)OC)OCC(=O)OCC)=O

Computed Properties

• Exact Mass: 354.110338g/mol
• Monoisotopic Mass: 354.110338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.4g/mol
• Topological Polar Surface Area: 71.1
• XLogP3: 4

Additional information on Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate

Comprehensive Overview of Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate (CAS No. 100064-06-0)

Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate, with the CAS number 100064-06-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the chromene family, which is known for its diverse biological activities and applications in drug development. The presence of the 4-methoxyphenyl and 4-oxo-4H-chromen moieties in its structure makes it a promising candidate for research in antioxidant, anti-inflammatory, and photophysical studies.

In recent years, the demand for flavonoid derivatives like Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate has surged due to their potential therapeutic benefits. Researchers are particularly interested in its role as a scavenger of free radicals, which aligns with the growing public interest in anti-aging and neuroprotective compounds. The compound's unique structure also makes it a subject of study in organic light-emitting diodes (OLEDs), a hot topic in the renewable energy sector.

The synthesis of Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate typically involves multi-step organic reactions, including esterification and etherification processes. Its CAS registry number 100064-06-0 ensures precise identification in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for in vitro assays. Its stability is influenced by factors such as pH and temperature, which are critical considerations for storage and handling.

From an industrial perspective, Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate is explored for its potential in cosmetic formulations, particularly in skin care products targeting oxidative stress. The compound's ability to modulate cellular pathways linked to inflammation has also sparked interest in personalized medicine. These applications are often highlighted in scientific literature and patent filings, reflecting its commercial viability.

In conclusion, Ethyl 2-{2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yloxy}acetate (CAS No. 100064-06-0) represents a versatile compound with broad-ranging implications in pharmaceuticals, materials science, and cosmetics. Its structural features and functional groups continue to inspire innovative research, addressing contemporary challenges in healthcare and sustainable technology. As scientific advancements progress, this compound is likely to remain a focal point for interdisciplinary studies.